Cas no 2387695-89-6 (2,2'-(Oxydimethanediyl)bis(4-methylquinazoline))

• Product Name: 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline)
• CAS No: 2387695-89-6
• MF: C₂₀H₁₈N₄O
• MW: 330.383123874664
• CID: 5184803
• Update Time: 2026-03-05

2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline)
• 4-Methyl-2-[(4-methylquinazolin-2-yl)methoxymethyl]quinazoline

• Inchi： 1S/C20H18N4O/c1-13-15-7-3-5-9-17(15)23-19(21-13)11-25-12-20-22-14(2)16-8-4-6-10-18(16)24-20/h3-10H,11-12H2,1-2H3
• InChI Key： DJCQHRITXKQZSH-UHFFFAOYSA-N
• SMILES： O(CC1=NC(C)=C2C=CC=CC2=N1)CC1=NC(C)=C2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 396
• XLogP3: 3.2
• Topological Polar Surface Area: 60.8

Additional information on 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline)

Introduction to 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) (CAS No. 2387695-89-6)

2,2'-(Oxydimethanediyl)bis(4-methylquinazoline), a compound with the CAS number 2387695-89-6, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a central oxydimethanediyl bridge linking two 4-methylquinazoline moieties. The quinazoline core is a well-known scaffold in drug discovery, often associated with potent biological activities, including antitumor and anti-inflammatory properties.

The synthesis of 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) involves a series of well-defined chemical reactions, typically starting from readily available starting materials such as 4-methylquinazoline and formaldehyde. The oxydimethanediyl bridge is introduced through a condensation reaction, followed by optimization steps to ensure high yield and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating its use in various research applications.

In terms of its physicochemical properties, 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its molecular weight is approximately 370 g/mol, and it has a melting point in the range of 150-155°C. These properties make it suitable for use in both in vitro and in vivo studies.

The biological activity of 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) has been extensively studied in recent years. Research has shown that this compound possesses significant antitumor activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. For instance, it has been demonstrated to inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells.

In addition to its antitumor properties, 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) has also shown promise as an anti-inflammatory agent. Studies have indicated that it can effectively reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This dual functionality makes it a valuable candidate for the development of multifunctional drugs that can address both cancer and inflammatory diseases.

The pharmacokinetic profile of 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) has been evaluated in preclinical models. It exhibits good oral bioavailability and a favorable half-life, which are crucial factors for its potential use as an oral therapeutic agent. Furthermore, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) represents an exciting opportunity for researchers and pharmaceutical companies. Its unique structure and multifaceted biological activities make it a promising lead compound for further optimization and clinical evaluation. Ongoing research is focused on enhancing its potency and selectivity through structure-activity relationship (SAR) studies and rational drug design approaches.

Beyond its direct therapeutic applications, 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) also serves as an important tool compound for investigating the biological pathways involved in cancer and inflammation. Its ability to modulate specific targets provides valuable insights into the mechanisms underlying these diseases, which can inform the development of novel therapeutic strategies.

In conclusion, 2,2'-(Oxydimethanediyl)bis(4-methylquinazoline) (CAS No. 2387695-89-6) is a highly promising compound with significant potential in both basic research and drug development. Its unique structural features and multifaceted biological activities make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the quest for more effective treatments for cancer and inflammatory diseases.